![molecular formula C8H11N3O3 B144283 4-(2-methyl-4-nitro-1H-imidazol-1-yl)butan-2-one CAS No. 126664-28-6](/img/structure/B144283.png)
4-(2-methyl-4-nitro-1H-imidazol-1-yl)butan-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(2-methyl-4-nitro-1H-imidazol-1-yl)butan-2-one is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a derivative of imidazole and has been synthesized through various methods. In
Scientific Research Applications
Synthesis and Derivative Compounds
Synthesis of Derivatives
Research has explored the synthesis of various derivatives from metronidazole, which is structurally related to 4-(2-methyl-4-nitro-1H-imidazol-1-yl)butan-2-one. This includes the creation of compounds like 5-[(2-methyl-5-nitro-1H-imidazol-1-yl)methyl]-1,3,4-oxadiazole-2(3H)thione, showcasing the versatility in creating new molecular structures (Mirzaei, Pirelahi, Amini, & Shafiee, 2008).
Photochemical Behavior
Another study explored the photochemical behavior of 2-methyl-5-nitro-1H-imidazoles, similar in structure to the compound of interest, in water-containing solutions. This research contributes to understanding the chemical properties under various conditions (Pfoertner & Daly, 1987).
Chemical Properties and Analysis
- Structural Analysis: Detailed structural studies have been conducted on related compounds, such as 4-cyclopropyl-1-(1-methyl-4-nitro-1H-imidazol-5-yl)-1H-1,2,3-triazole, providing insights into molecular geometry and electron density, which are vital for understanding chemical behavior (Boechat et al., 2016).
Biological Applications
Antimicrobial Effects
Research on compounds like 2-(2-methyl-4-nitro-1H-imidazol-1-yl)-N'-[(1E)-1-phenylethylidene]acetohydrazide has shown potential antimicrobial effects, highlighting possible applications in combating microbial infections (Vinutha et al., 2013).
Anticonvulsant Activity
Some derivatives of imidazole compounds, closely related to the compound , have shown anticonvulsant activity, suggesting potential applications in the treatment of seizures (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).
Chemical Sensing
Studies on imidazole derivatives have also included the development of chemical sensors for amines, demonstrating the versatile applications of these compounds in analytical chemistry (Afandi, Purwono, & Haryadi, 2020).
Properties
IUPAC Name |
4-(2-methyl-4-nitroimidazol-1-yl)butan-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O3/c1-6(12)3-4-10-5-8(11(13)14)9-7(10)2/h5H,3-4H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVRUZNMMCTUEOM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CN1CCC(=O)C)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60379365 |
Source
|
Record name | 4-(2-methyl-4-nitro-1H-imidazol-1-yl)butan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60379365 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>29.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID26727044 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
126664-28-6 |
Source
|
Record name | 4-(2-methyl-4-nitro-1H-imidazol-1-yl)butan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60379365 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.